Iron Chelator, Dp44mT

• CAS No.: 152095-12-0
• Product Name: Iron Chelator, Dp44mT
• Molecular Formula: C14H15N5S
• Molecular Weight: 285.37 g/mol
• IUPAC Name: 3-(dipyridin-2-ylmethylideneamino)-1,1-dimethylthiourea
• Standard InChI: InChI=1S/C14H15N5S/c1-19(2)14(20)18-17-13(11-7-3-5-9-15-11)12-8-4-6-10-16-12/h3-10H,1-2H3,(H,18,20)
• Standard InChIKey: XOBIGRNRXCAMJQ-UHFFFAOYSA-N
• SMILES: CN(C)C(=S)NN=C(C1=CC=CC=N1)C2=CC=CC=N2
• Canonical SMILES: CN(C)C(=S)NN=C(C1=CC=CC=N1)C2=CC=CC=N2
• Appearance: Solid powder
• Description: Dp44mT is an iron chelator, possessing DNA-damaging activity mediated by top2a inhibition.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: di-2-pyridyl ketone-4,4-dimethyl-3-thiosemicarbazone; di-2-pyridylketone-4,4-dimethyl-3-thiosemicarbazone; Dp44mt; HDp44mt
• Reference: 1: Al-Akra L, Bae DH, Sahni S, Huang MLH, Park KC, Lane DJR, Jansson PJ, Richardson DR. Tumor stressors induce two mechanisms of intracellular p-glycoprotein-mediated resistance that are overcome by lysosomal-targeted thiosemicarbazones. J Biol Chem. 2018 Jan 5. pii: jbc.M116.772699. doi: 10.1074/jbc.M116.772699. [Epub ahead of print] PubMed PMID: 29305422.; 2: Kang YJ, Kuo CF, Majd S. Nanoparticle-based delivery of an anti-proliferative metal chelator to tumor cells. Conf Proc IEEE Eng Med Biol Soc. 2017 Jul;2017:309-312. doi: 10.1109/EMBC.2017.8036824. PubMed PMID: 29059872.; 3: Moussa RS, Kovacevic Z, Bae DH, Lane DJR, Richardson DR. Transcriptional regulation of the cyclin-dependent kinase inhibitor, p21(CIP1/WAF1), by the chelator, Dp44mT. Biochim Biophys Acta. 2017 Oct 13. pii: S0304-4165(17)30330-6. doi: 10.1016/j.bbagen.2017.10.009. [Epub ahead of print] PubMed PMID: 29032246.; 4: Abayaweera GS, Wang H, Shrestha TB, Yu J, Angle K, Thapa P, Malalasekera AP, Maurmann L, Troyer DL, Bossmann SH. Synergy of Iron Chelators and Therapeutic Peptide Sequences Delivered via a Magnetic Nanocarrier. J Funct Biomater. 2017 Jun 26;8(3). pii: E23. doi: 10.3390/jfb8030023. PubMed PMID: 28672849; PubMed Central PMCID: PMC5618274.; 5: Nam SY, Han NR, Yoon KW, Kim HM, Jeong HJ. Di-2-pyridylketone 4,4-dimethyl-3-thiosemicarbazone (Dp44mT), an anticancer agent, exerts an anti-inflammatory effect in activated human mast cells. Inflamm Res. 2017 Oct;66(10):871-879. doi: 10.1007/s00011-017-1067-x. Epub 2017 Jun 14. PubMed PMID: 28616734.; 6: Li P, Zheng X, Shou K, Niu Y, Jian C, Zhao Y, Yi W, Hu X, Yu A. The iron chelator Dp44mT suppresses osteosarcoma's proliferation, invasion and migration: in vitro and in vivo. Am J Transl Res. 2016 Dec 15;8(12):5370-5385. eCollection 2016. PubMed PMID: 28078009; PubMed Central PMCID: PMC5209489.; 7: Seebacher NA, Richardson DR, Jansson PJ. A mechanism for overcoming P-glycoprotein-mediated drug resistance: novel combination therapy that releases stored doxorubicin from lysosomes via lysosomal permeabilization using Dp44mT or DpC. Cell Death Dis. 2016 Dec 1;7(12):e2510. doi: 10.1038/cddis.2016.381. PubMed PMID: 27906178; PubMed Central PMCID: PMC5261000.; 8: Xu Z, Liu Y, Zhou S, Fu Y, Li C. Response to the Letter to the Editor by D. Richardson: Analysis of the Interaction of Dp44mT with Human Serum Albumin and Calf Thymus DNA Using Molecular Docking and Spectroscopic Techniques. Int J Mol Sci. 2016 Nov 16;17(11). pii: E1917. PubMed PMID: 27854349; PubMed Central PMCID: PMC5133914.; 9: Merlot AM, Sahni S, Lane DJ, Richardson V, Huang ML, Kalinowski DS, Richardson DR. Letter to the Editor: "Analysis of the Interaction of Dp44mT with Human Serum Albumin and Calf Thymus DNA Using Molecular Docking and Spectroscopic Techniques". Int J Mol Sci. 2016 Nov 16;17(11). pii: E1916. PubMed PMID: 27854347; PubMed Central PMCID: PMC5133913.; 10: Xu Z, Liu Y, Zhou S, Fu Y, Li C. Correction: Zhongjie Xu, et al. Analysis of the Interaction of Dp44mT with Human Serum Albumin and Calf Thymus DNA using Molecular Docking and Spectroscopic Techniques. Int. J. Mol. Sci. 2016, 17, 1042. Int J Mol Sci. 2016 Nov 16;17(11). pii: E1915. PubMed PMID: 27854346; PubMed Central PMCID: PMC5133912.; 11: Drummen GP, Christov CZ. Editorial: Analysis of the Interaction of Dp44mT with Human Serum Albumin and Calf Thymus DNA Using Molecular Docking and Spectroscopic Techniques. Int J Mol Sci. 2016 Nov 16;17(11). pii: E1914. PubMed PMID: 27854345; PubMed Central PMCID: PMC5133911.; 12: Krishan S, Richardson DR, Sahni S. The Anticancer Agent, Di-2-Pyridylketone 4,4-Dimethyl-3-Thiosemicarbazone (Dp44mT), Up-Regulates the AMPK-Dependent Energy Homeostasis Pathway in Cancer Cells. Biochim Biophys Acta. 2016 Dec;1863(12):2916-2933. doi: 10.1016/j.bbamcr.2016.09.011. Epub 2016 Sep 15. PubMed PMID: 27639899.; 13: Guo ZL, Richardson DR, Kalinowski DS, Kovacevic Z, Tan-Un KC, Chan GC. The novel thiosemicarbazone, di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone (DpC), inhibits neuroblastoma growth in vitro and in vivo via multiple mechanisms. J Hematol Oncol. 2016 Sep 27;9(1):98. PubMed PMID: 27678372; PubMed Central PMCID: PMC5039880.; 14: Akladios FN, Andrew SD, Parkinson CJ. Cytotoxic activity of expanded coordination bis-thiosemicarbazones and copper complexes thereof. J Biol Inorg Chem. 2016 Dec;21(8):931-944. Epub 2016 Sep 19. PubMed PMID: 27645502.; 15: Lee JC, Chiang KC, Feng TH, Chen YJ, Chuang ST, Tsui KH, Chung LC, Juang HH. The Iron Chelator, Dp44mT, Effectively Inhibits Human Oral Squamous Cell Carcinoma Cell Growth in Vitro and in Vivo. Int J Mol Sci. 2016 Aug 31;17(9). pii: E1435. doi: 10.3390/ijms17091435. PubMed PMID: 27589737; PubMed Central PMCID: PMC5037714.; 16: Stacy AE, Palanimuthu D, Bernhardt PV, Kalinowski DS, Jansson PJ, Richardson DR. Structure-Activity Relationships of Di-2-pyridylketone, 2-Benzoylpyridine, and 2-Acetylpyridine Thiosemicarbazones for Overcoming Pgp-Mediated Drug Resistance. J Med Chem. 2016 Sep 22;59(18):8601-20. doi: 10.1021/acs.jmedchem.6b01050. Epub 2016 Aug 30. PubMed PMID: 27524608.; 17: Xu Z, Liu Y, Zhou S, Fu Y, Li C. Analysis of the Interaction of Dp44mT with Human Serum Albumin and Calf Thymus DNA Using Molecular Docking and Spectroscopic Techniques. Int J Mol Sci. 2016 Jun 30;17(7). pii: E1042. doi: 10.3390/ijms17071042. Erratum in: Int J Mol Sci. 2016 Nov 16;17 (11):. PubMed PMID: 27376275; PubMed Central PMCID: PMC4964418.; 18: Gutierrez EM, Seebacher NA, Arzuman L, Kovacevic Z, Lane DJ, Richardson V, Merlot AM, Lok H, Kalinowski DS, Sahni S, Jansson PJ, Richardson DR. Lysosomal membrane stability plays a major role in the cytotoxic activity of the anti-proliferative agent, di-2-pyridylketone 4,4-dimethyl-3-thiosemicarbazone (Dp44mT). Biochim Biophys Acta. 2016 Jul;1863(7 Pt A):1665-81. doi: 10.1016/j.bbamcr.2016.04.017. Epub 2016 Apr 19. PubMed PMID: 27102538.; 19: Merlot AM, Shafie NH, Yu Y, Richardson V, Jansson PJ, Sahni S, Lane DJ, Kovacevic Z, Kalinowski DS, Richardson DR. Mechanism of the induction of endoplasmic reticulum stress by the anti-cancer agent, di-2-pyridylketone 4,4-dimethyl-3-thiosemicarbazone (Dp44mT): Activation of PERK/eIF2α, IRE1α, ATF6 and calmodulin kinase. Biochem Pharmacol. 2016 Jun 1;109:27-47. doi: 10.1016/j.bcp.2016.04.001. Epub 2016 Apr 6. PubMed PMID: 27059255.; 20: Kovacevic Z, Sahni S, Richardson DR. Copper that cancer with lysosomal love! Aging (Albany NY). 2016 Feb;8(2):210-1. PubMed PMID: 26928386; PubMed Central PMCID: PMC4789575.
• PubChem Compound: 10334137
• Last Modified: Nov 11 2021